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Compound of Interest

Compound Name: ML252

Cat. No.: B15574008 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with ML252. The following procedures for handling,

storage, and disposal are based on standard laboratory practices for potent small molecule

inhibitors and should be implemented to ensure a safe research environment.

Disclaimer: A specific Safety Data Sheet (SDS) for ML252 was not available at the time of this

writing. The information provided herein is a synthesis of available data from chemical suppliers

and general safety protocols. It is imperative to consult your institution's Environmental Health

and Safety (EHS) department for guidance specific to your location and experimental context.

Recommended Personal Protective Equipment
(PPE)
When handling ML252 in powder or solution form, the following personal protective equipment

should be utilized to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or other suitable

material. Change gloves

immediately if contaminated.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory coat
To protect skin and personal

clothing.

Respiratory Protection
Not generally required for

small quantities

All handling of ML252 powder

should be performed in a

certified chemical fume hood.

Chemical and Physical Properties
A summary of the available quantitative data for ML252 is presented below.

Property Value Source

Molecular Weight 308.43 g/mol [1]

Solubility in DMSO Up to 100 mM [2]

Solubility in Ethanol Up to 100 mM [2]

Aqueous Solubility (PBS) 14 µM [2][3]

IC50 for KCNQ2 69 nM [4]

IC50 for KCNQ1 2.92 µM [4]

IC50 for KCNQ2/Q3 0.12 µM [4]

IC50 for KCNQ4 0.20 µM [4]
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Upon receipt, visually inspect the container for any damage or leaks.

ML252 powder should be stored in a cool, dry place.

Stock solutions in DMSO can be stored at -20°C for long-term storage (months) or at 4°C for

short-term storage (days to weeks).[1] Some sources recommend storage at -80°C for up to

6 months.[4]

Always protect from light.[4]

2. Preparation of Stock Solutions:

Safety First: All procedures involving the handling of ML252 powder must be conducted in a

well-ventilated chemical fume hood.[1]

Weighing:

Tare a sterile, amber microcentrifuge tube on an analytical balance.[1]

Carefully weigh the desired amount of ML252 powder into the tube.[1]

Solubilization:

Add the appropriate volume of anhydrous DMSO to the tube containing the ML252
powder.[1]

Vortex the solution vigorously to ensure complete dissolution.[1] Gentle warming or

sonication can also be used to aid dissolution.[1]

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

single-use volumes in sterile, amber microcentrifuge tubes.[1][4]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.[1]

Store aliquots at -20°C or -80°C for long-term storage.[1][4]
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Spill Response and Waste Disposal Plan
In the absence of a specific SDS for ML252, the following general procedures for handling

hazardous chemical spills should be followed.

1. Spill Response:

Immediate Actions:

Alert others in the immediate area and your supervisor.

If the spill is large or you are unsure how to proceed, evacuate the area and contact your

institution's EHS.

For Small Spills:

Ensure you are wearing the appropriate PPE (lab coat, gloves, and eye protection).

If the spill involves a powder, wet the powder with an appropriate solvent (like water, if

compatible) to prevent it from becoming airborne.[5]

Absorb liquid spills with an inert absorbent material (e.g., spill pads, vermiculite, or sand).

[5][6]

Working from the outside of the spill inward, carefully collect the absorbent material and

any contaminated debris.[6][7]

Place all contaminated materials into a clearly labeled, sealable hazardous waste

container.[5][8]

Decontamination:

Clean the spill area with a detergent and water solution.[5][8]

Follow with a rinse of the area.

2. Waste Disposal:
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All waste contaminated with ML252, including empty containers, used pipette tips, and

contaminated absorbent materials, must be disposed of as hazardous chemical waste.

Collect all hazardous waste in a designated, properly labeled, and sealed container.

Follow your institution's guidelines for the disposal of hazardous chemical waste. Do not

dispose of ML252 down the drain or in the regular trash.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety considerations for handling ML252 in

a laboratory setting.

Caption: Workflow for the safe handling of ML252 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15574008#personal-protective-equipment-for-
handling-ml252]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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